![molecular formula C27H42O5 B1254549 (1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol](/img/structure/B1254549.png)
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol
Overview
Description
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol is a natural product found in Dracaena angustifolia with data available.
Scientific Research Applications
Structure and Properties
- Studies on tricarbonyl(diene)iron complexes, such as [(1R,2R,3S,4S,5S,6R)-C,2,3,C-η:C,5,6,C-η-(2,3,5,6,7-pentamethylidenebicyclo[2.2.2]octane)]bis(tricarbonyliron), have shown temperature-dependent circular dichroism spectra, indicating equilibria between rapidly interconverting diastereoisomeric species. This provides insights into the structural properties and reactivity of similar complex compounds (Gabioud & Vogel, 1986).
Synthesis and Derivatives
- Research on the synthesis of optically active compounds, like the transformation of D-glucose-derived chiral synthons into various diastereomers, highlights the intricate processes involved in producing compounds with specific stereochemistry. These findings are relevant for synthesizing complex molecules like (1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro compound (Tadano et al., 1987).
Reactivity and Mechanisms
Studies on the reactions of spirophosphoranes have demonstrated the formation of spirophosphorane compounds containing P-C bonds and tricoordinated phosphorus compounds, offering a window into the diverse reactivity and potential applications of spiro compounds in chemical synthesis (Laurenço & Burgada, 1976).
Investigations into oxetane formation through 1,3-migration of benzyloxy groups in certain bicyclic compounds reveal complex reaction pathways that could be analogous to transformations in similar spiro compounds. This research adds to the understanding of reaction mechanisms in spiro compound synthesis (Mosimann & Vogel, 2000).
Applications in Organic Chemistry
- Research into chiral macrocyclic N2P2 ligands and their interactions with Iron(II) provides insight into the applications of such chiral compounds in catalysis and organometallic chemistry, which could extend to similar spiro compounds (Bigler et al., 2014).
properties
Product Name |
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol |
|---|---|
Molecular Formula |
C27H42O5 |
Molecular Weight |
446.6 g/mol |
IUPAC Name |
(1R,2R,4S,5'S,6R,7S,8R,9R,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-2,14,16-triol |
InChI |
InChI=1S/C27H42O5/c1-15-7-10-27(31-14-15)16(2)23-21(32-27)13-26(30)20-6-5-17-11-18(28)12-22(29)25(17,4)19(20)8-9-24(23,26)3/h5,15-16,18-23,28-30H,6-14H2,1-4H3/t15-,16-,18+,19-,20+,21-,22+,23-,24+,25-,26+,27+/m0/s1 |
InChI Key |
UCMNVQWKZHALAW-MYLNJYQJSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@]4([C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5([C@@H](C[C@@H](C6)O)O)C)C)O)C)OC1 |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4(C3(CCC5C4CC=C6C5(C(CC(C6)O)O)C)C)O)C)OC1 |
synonyms |
namogenin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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